3-(3-Fluoro-pyridin-2-yl)-5-methyl-isoxazole-4-carboxylic acid

• Molecular Formula: C10H7FN2O3
• Molecular Weight: 222.17 g/mol
• IUPAC Name: 3-(3-fluoropyridin-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C10H7FN2O3/c1-5-7(10(14)15)9(13-16-5)8-6(11)3-2-4-12-8/h2-4H,1H3,(H,14,15)
• InChI Key: IWPJYLDPSHXSGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=N2)F)C(=O)O

Description

3-(3-Fluoro-pyridin-2-yl)-5-methyl-isoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H7FN2O3 and its molecular weight is 222.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 3-(3-fluoro-pyridin-2-yl)-5-methyl-isoxazole-4-carboxylic acid ethyl ester (0.515 g, 0.002 mol) with aqueous sodium hydroxide (2N, 8.0 mL, 0.016 mol), ethanol (2 mL), and tetrahydrofuran (2 mL) and stir overnight at ambient temperature. Add water and adjust to approx. pH 2.0 with aqueous hydrochloric acid. Extract with ethyl acetate and dry over sodium sulfate and concentrate in vacuo. Drying nets the desired isoxazole acid (0.44 g, 97%). MS(ES): (M+1)+ 221.9, 222.9 m/z.